N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide

• Molecular Formula: C17H19FN2O3
• Molecular Weight: 318.34 g/mol
• IUPAC Name: N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxooxolane-3-carboxamide
• InChI: InChI=1S/C17H19FN2O3/c1-17(2)13(8-15(21)23-17)16(22)19-6-5-10-9-20-14-4-3-11(18)7-12(10)14/h3-4,7,9,13,20H,5-6,8H2,1-2H3,(H,19,22)
• InChI Key: OUIZKIGBJBJYCU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC(=O)O1)C(=O)NCCC2=CNC3=C2C=C(C=C3)F)C

Description

N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide is a synthetic compound that belongs to the class of indole derivatives Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide typically involves the following steps:

Formation of the Indole Core: The indole core is synthesized through the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst.

Introduction of the Fluorine Atom: The fluorine atom is introduced through electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Attachment of the Tetrahydrofuran Ring: The tetrahydrofuran ring is attached through a cyclization reaction involving a suitable precursor.

Formation of the Carboxamide Group: The carboxamide group is formed through the reaction of the amine with a carboxylic acid derivative, such as an acid chloride or anhydride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions .

Chemical Reactions Analysis

Types of Reactions

N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine-substituted position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biological probe to investigate cellular processes.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide involves its interaction with specific molecular targets. For example, it has been shown to activate tropomyosin-related kinase B (TrkB), which plays a role in neuronal survival and differentiation . The activation of TrkB leads to downstream signaling pathways that promote cell survival and growth .

Comparison with Similar Compounds

Similar Compounds

• N-[2-(5-fluoro-1H-indol-3-yl)ethyl]acetamide
• 5-fluoro-3-phenyl-1H-indole-2-carbonyl derivatives

Uniqueness

N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide is unique due to its specific structural features, such as the presence of the tetrahydrofuran ring and the fluorine atom on the indole core. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications .